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Compound of Interest

Compound Name: Methyl 2-bromopentanoate

Cat. No.: B179845

In-Depth Technical Guide: Methyl 2-
bromopentanoate

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides the fundamental molecular and chemical properties of Methyl 2-
bromopentanoate, a reagent utilized in the synthesis of various organic compounds, including
oxazepinones and substituted benzofurans.[1]

Molecular and Chemical Properties

The essential quantitative data for Methyl 2-bromopentanoate is summarized in the table
below for ease of reference and comparison.
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Property Value Source
Molecular Formula C6H11BrO2 PubChem[2], MOLBASEJ1]
Molecular Weight 195.05 g/mol PubChem|[2]
195.054 g/mol MOLBASE[1]
195.06 g/mol Pharmaffiliates[3], BLD
Pharm[4]
Exact Mass 193.994 Da PubChem[2], MOLBASE[1]
Density 1.349 g/cm3 MOLBASE[1]
Boiling Point 179.372 °C at 760 mmHg MOLBASE[1]
Flash Point 69.549 °C MOLBASE[1]
Refractive Index 1.455 MOLBASE[1]
Vapor Pressure 0.944 mmHg at 25°C MOLBASE[1]
CAS Number 19129-92-1 PubChem[2], Pharmaffiliates[3]

Logical Relationships of Identifiers

The following diagram illustrates the relationship between the common name of the compound
and its primary identifiers.

Methyl 2-bromopentanoate Identifiers

Formula C6H11Bro2
Methyl 2-bromopentanoate Molecular Weight 195.05 g/mol

CAS Number
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Fig. 1: Key identifiers for Methyl 2-bromopentanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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